Cas no 1396782-63-0 (2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide
• CAS No: 1396782-63-0
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 6177335
• PubChem ID: 71787602
• Update Time: 2025-10-28

2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide
• VU0535214-1
• F6190-0680
• 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)-1-naphthamide
• 1396782-63-0
• AKOS024536515

• Inchi： 1S/C20H27NO3/c1-5-24-16-11-10-14-8-6-7-9-15(14)18(16)19(23)21-13-12-17(22)20(2,3)4/h6-11,17,22H,5,12-13H2,1-4H3,(H,21,23)
• InChI Key： YBUHQBWLCJCCQI-UHFFFAOYSA-N
• SMILES： OC(CCNC(C1C(=CC=C2C=CC=CC=12)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.19909372g/mol
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide

Comprehensive Overview of 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide (CAS No. 1396782-63-0)

2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide, identified by its CAS No. 1396782-63-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the ethoxy and hydroxy functional groups, contribute to its potential as a bioactive agent.

In recent years, the demand for naphthalene-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide for its potential role in targeting specific enzymes or receptors. The compound's carboxamide moiety is a key structural element often associated with enhanced binding affinity and metabolic stability, making it a promising candidate for further investigation.

The synthesis of CAS No. 1396782-63-0 involves multi-step organic reactions, including amidation and etherification, to achieve the desired molecular framework. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

One of the most frequently asked questions about 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide revolves around its potential applications. Current studies suggest that this compound may exhibit anti-inflammatory or neuroprotective properties, aligning with the growing interest in small-molecule therapeutics for chronic diseases. Additionally, its lipophilic nature could enhance its ability to cross biological barriers, a critical factor in drug design.

From an industrial perspective, CAS No. 1396782-63-0 is often explored for its utility in high-throughput screening and structure-activity relationship (SAR) studies. These approaches are essential for optimizing lead compounds in drug discovery pipelines. The compound's molecular weight and solubility profile also make it suitable for formulation development, addressing another common query among researchers.

Environmental and safety considerations are paramount when working with naphthalene derivatives. While 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide is not classified as hazardous under current regulations, proper handling protocols must be followed to minimize risks. This aligns with the broader industry trend toward green chemistry and sustainable practices.

In conclusion, 2-ethoxy-N-(3-hydroxy-4,4-dimethylpentyl)naphthalene-1-carboxamide (CAS No. 1396782-63-0) represents a compelling area of research with potential applications in pharmaceuticals and material science. Its unique chemical properties and structural versatility continue to inspire innovative studies, making it a compound of interest for scientists and industry professionals alike.